Cas no 2227694-11-1 ((3R)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoic acid
• CAS No: 2227694-11-1
• MF: C₇H₇BrO₃S
• MW: 251.097680330276
• CID: 5894181
• PubChem ID: 97728969
• Update Time: 2025-06-11

(3R)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoic acid
• 2227694-11-1
• EN300-1918816

• Inchi： 1S/C7H7BrO3S/c8-6-1-4(3-12-6)5(9)2-7(10)11/h1,3,5,9H,2H2,(H,10,11)/t5-/m1/s1
• InChI Key： LGYQSGAFWSOATE-RXMQYKEDSA-N
• SMILES： BrC1=CC(=CS1)[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 249.92993g/mol
• Monoisotopic Mass: 249.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on (3R)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoic acid

Comprehensive Overview of (3R)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoic acid (CAS No. 2227694-11-1)

In the realm of organic chemistry and pharmaceutical research, (3R)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoic acid (CAS No. 2227694-11-1) has emerged as a compound of significant interest. This chiral molecule, characterized by its thiophene ring and hydroxypropanoic acid moiety, plays a pivotal role in drug discovery and material science. Its unique structural features, including the bromine substitution and stereogenic center, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in enzyme inhibition, asymmetric catalysis, and bioconjugation, aligning with the growing demand for chiral building blocks in modern chemistry.

The compound’s CAS number 2227694-11-1 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in high-throughput screening and medicinal chemistry. A surge in queries like “synthesis of (3R)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoic acid” or “applications of brominated thiophene derivatives” underscores its prominence. Recent studies highlight its potential in designing allosteric modulators for GPCRs (G-protein-coupled receptors), a hot topic in drug development due to their therapeutic implications in neurological disorders. Furthermore, its green chemistry compatibility—such as solvent-free reactions—resonates with the industry’s shift toward sustainable synthesis.

From a technical perspective, the 3-hydroxypropanoic acid segment enables facile derivatization into esters or amides, expanding its utility in peptide mimetics and prodrug design. The 5-bromothiophen-3-yl group, a hallmark of heterocyclic chemistry, enhances electronic properties critical for photopharmacology and OLED materials. Analytical techniques like HPLC chiral separation and X-ray crystallography are often employed to validate its enantiopurity and crystal structure, addressing common user questions about quality control and stereochemical integrity.

In the context of AI-driven drug discovery, this compound’s SMILES notation and 3D conformers are mined for virtual screening libraries, a trend fueled by the rise of computational chemistry. Its metabolic stability and logP values are also scrutinized in ADMET studies, addressing FAQs about bioavailability optimization. Notably, patents citing CAS 2227694-11-1 often focus on kinase inhibitors and anti-inflammatory agents, linking it to cutting-edge therapeutic areas like immuno-oncology.

To conclude, (3R)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoic acid exemplifies the synergy between structural complexity and functional adaptability. As industries prioritize precision medicine and molecular diversity, this compound’s role in targeted therapy and material innovation will undoubtedly expand, solidifying its position in both academic and industrial research landscapes.